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Compound of Interest

Compound Name: (-)-Menthyloxyacetic acid

Cat. No.: B1585411 Get Quote

An In-depth Technical Guide to the Safe Handling of (-)-Menthyloxyacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling procedures for (-)-Menthyloxyacetic
acid, tailored for laboratory and drug development environments. Adherence to these

guidelines is crucial for minimizing risks and ensuring a safe working environment.

Hazard Identification and Classification
(-)-Menthyloxyacetic acid is classified as an irritant. All personnel handling this substance

should be fully aware of its potential hazards.

GHS Classification:

Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]
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H335: May cause respiratory irritation.[1][2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]

P264: Wash skin thoroughly after handling.[1][2]

P271: Use only outdoors or in a well-ventilated area.[1][2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

P302 + P352: IF ON SKIN: Wash with plenty of water.[1][2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1][2]

Risk and Safety Phrases (Legacy):

Risk Statements: R36/37/38: Irritating to eyes, respiratory system and skin.[2][3]

Safety Statements: S26: In case of contact with eyes, rinse immediately with plenty of water

and seek medical advice. S36: Wear suitable protective clothing.[2][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of (-)-Menthyloxyacetic acid is

provided below. This data is essential for safe handling and storage.
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Property Value Source(s)

CAS Number 40248-63-3 [2][3][4][5]

Molecular Formula C₁₂H₂₂O₃ [3][4][5][6]

Molecular Weight 214.30 g/mol [3][4][5][6]

Appearance
White to light yellow crystal

powder or yellow liquid
[2][3]

Melting Point 52-55 °C (lit.) [2][3]

Boiling Point 163-164 °C at 10 mmHg (lit.) [2][3]

Density 1.01 g/mL at 20 °C (lit.) [2][3]

Flash Point
>113 °C (>235.4 °F) - closed

cup
[2]

Storage Temperature
2-8 °C, Sealed in dry, cool

condition
[2][3]

Refractive Index n20/D 1.4672 (lit.) [2][3]

pKa 3.47 ± 0.10 (Predicted) [2]

Exposure Controls and Personal Protection
Proper engineering controls and personal protective equipment (PPE) are mandatory to

prevent exposure.

Engineering Controls:

Work in a well-ventilated area.

Use a fume hood for all procedures that may generate dust or aerosols.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]
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Skin Protection:

Wear a lab coat.

Use chemical-resistant gloves (e.g., nitrile).[7] Discard gloves immediately if they become

contaminated or show signs of degradation.

Respiratory Protection: If working outside a fume hood or if dust/aerosols are generated, use

a NIOSH-approved respirator with an appropriate cartridge for organic vapors and

particulates.

Hazard Assessment

PPE Selection

Assess Task-Specific Hazards
(e.g., aerosol generation, splashing)

Eye Protection:
Chemical Goggles or Face Shield

Risk of Splash

Skin Protection:
Nitrile Gloves & Lab Coat

Risk of Contact

Respiratory Protection:
Required if aerosols/dusts are generated

(Use Fume Hood or Respirator)

Risk of Inhalation

Click to download full resolution via product page

Personal Protective Equipment (PPE) Selection Workflow.

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[8]

Avoid inhalation of dust or vapors.[8]

Handle in accordance with good industrial hygiene and safety practices.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://offices.austincc.edu/emergency-management/hazardous-spill-reporting-and-response-procedures/
https://www.benchchem.com/product/b1585411?utm_src=pdf-body-img
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep containers tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated place.[3]

Recommended storage temperature is between 2-8°C.[2][3]

Keep containers tightly sealed.

Store away from incompatible materials such as strong bases and oxidizing agents.

First-Aid Measures
Immediate and appropriate first aid is critical in case of exposure.

General Advice: Move the victim to fresh air. Show the Safety Data Sheet to the attending

medical personnel.

Inhalation: If inhaled, remove the person to fresh air. If breathing is difficult, give oxygen.

Seek medical attention if symptoms persist.[9]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[9][10] Seek medical attention if irritation

develops or persists.

Eye Contact: Immediately flush eyes with plenty of lukewarm water for at least 20 minutes,

occasionally lifting the upper and lower eyelids.[9][11][12] Remove contact lenses if present

and easy to do. Seek immediate medical attention from an ophthalmologist.[11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.
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Exposure Occurs

Type of Exposure?

Inhalation:
1. Move to fresh air.

2. Seek medical attention if symptoms persist.

Inhalation

Skin Contact:
1. Remove contaminated clothing.

2. Wash with soap & water for 15+ min.
3. Seek medical attention if irritation persists.

Skin

Eye Contact:
1. Flush with water for 20+ min.

2. Remove contact lenses.
3. Seek IMMEDIATE medical attention.

Eyes

Ingestion:
1. Rinse mouth with water.

2. DO NOT induce vomiting.
3. Seek IMMEDIATE medical attention.

Ingestion

Click to download full resolution via product page

First-Aid Decision Tree for Exposure Incidents.

Accidental Release Measures
In the event of a spill, follow these procedures to minimize hazard and environmental

contamination.

Small Spills (in a lab setting):

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If necessary, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated. Use a fume hood if the spill is contained within

it.

Wear PPE: Don appropriate PPE, including respiratory protection, gloves, and eye

protection.

Contain: Create a dike around the spill using an inert absorbent material (e.g., vermiculite,

sand, or commercial acid spill neutralizer).[13][14]
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Neutralize: Cautiously neutralize the acid with a suitable agent like sodium bicarbonate or

soda ash, starting from the outside of the spill and working inwards.[15][16]

Absorb: Once neutralized, absorb the residue.

Collect: Carefully collect the absorbed material into a labeled, sealable container for

hazardous waste.

Decontaminate: Clean the spill area with soap and water.

Dispose: Dispose of the waste through your institution's hazardous waste program.

Large Spills:

Evacuate the area immediately.

Call your institution's emergency response team and/or local fire department.[7][13]

Provide them with the name of the chemical, the quantity spilled, and the location.
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Small Spill Response

Spill Occurs

Assess Spill Size & Hazard

Alert Personnel

Small & Manageable

Large Spill:
1. Evacuate Area

2. Call Emergency Response

Large or Unknown Hazard

Don Appropriate PPE

Contain & Neutralize

Absorb Residue

Collect for Disposal

Decontaminate Area
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Workflow for Handling Accidental Spills.
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Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or alcohol-

resistant foam.[17]

Specific Hazards: The substance is combustible.[18] Thermal decomposition may produce

carbon oxides.

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective clothing to prevent contact with skin and eyes.

Toxicological Information
While specific quantitative toxicity data such as LD50 or LC50 for (-)-Menthyloxyacetic acid
are not readily available in public literature, its classification as an irritant necessitates careful

handling. The primary toxicological concerns are:

Skin Irritation: Causes skin irritation upon direct contact.[1][2]

Eye Irritation: Causes serious eye irritation and may lead to damage if not treated promptly.

[1][2]

Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory tract.[1][2]

Experimental Protocols for Hazard Assessment
For drug development and regulatory purposes, the irritancy potential of (-)-Menthyloxyacetic
acid or formulations containing it may need to be formally assessed. The following OECD

guidelines describe the standard methodologies.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

Objective: To assess the potential of a substance to cause skin irritation or corrosion.[1]

Methodology Summary:

A single dose (0.5 mL of liquid or 0.5 g of solid) is applied to a small area of skin (approx. 6

cm²) on a single animal (typically an albino rabbit).[19]
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The substance is held in contact with the skin for a specified period, usually 4 hours.[19]

After exposure, the substance is removed.

The skin is observed and graded for erythema (redness) and edema (swelling) at specific

intervals (e.g., 1, 24, 48, and 72 hours) and daily thereafter for up to 14 days.[19]

The severity and reversibility of the observed effects determine the classification.[8][19]

Note: In vitro methods should be considered before proceeding to in vivo testing to reduce

animal use.[8]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

Objective: To determine the potential of a substance to produce irritation or corrosion in the

eye.[20]

Methodology Summary:

A single dose of the test substance is applied into the conjunctival sac of one eye of an

experimental animal (typically an albino rabbit). The other eye serves as a control.[20][21]

The eyes are examined at 1, 24, 48, and 72 hours after application.[22]

Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored.[20]

The test is often initiated with a single animal. If severe effects are observed, no further

testing is needed.[21][23]

The duration of observation is typically up to 21 days to assess the reversibility of effects.

[20][22]

Note: A weight-of-evidence approach, including results from validated in vitro or ex vivo tests,

should be used to avoid unnecessary animal testing.[18][21][23]

OECD Test Guideline 403: Acute Inhalation Toxicity
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Objective: To assess the health hazards likely to arise from short-term exposure to a

substance via inhalation.[24][25]

Methodology Summary:

Animals (typically rats) are exposed to the test substance (as a gas, vapor, or aerosol) for

a defined period (usually 4 hours).[25][26]

Several groups of animals are exposed to different concentrations.

The animals are observed for mortality, clinical signs of toxicity, and changes in body

weight for at least 14 days.[24][25][27]

A full necropsy is performed on all animals at the end of the observation period.

The data is used to determine the median lethal concentration (LC50).[26]

Disposal Considerations
Dispose of (-)-Menthyloxyacetic acid and any contaminated materials as hazardous waste.

Follow all federal, state, and local regulations for chemical waste disposal. Do not dispose of

down the drain or in regular trash.

Disclaimer: This document is intended as a guide for trained professionals and does not

replace a formal risk assessment. Always refer to the specific Safety Data Sheet (SDS) for the

most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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